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Compound of Interest

Compound Name: (2-Hydroxyethoxy)acetic acid

Cat. No.: B083110 Get Quote

An Important Note on HEAA: Extensive research for performance data on Solid-Phase

Extraction (SPE) cartridges specifically for 2-Hexyl-5-ethyl-alpha-aminoadipic acid (HEAA) did

not yield any specific experimental results. The following guide therefore focuses on the

performance evaluation of different SPE cartridges for the analysis of the more commonly

regulated and studied class of Haloacetic Acids (HAAs), which are frequent disinfection

byproducts in water. The principles and methodologies described herein can serve as a strong

starting point for developing an SPE method for HEAA.

This guide provides a detailed comparison of various SPE cartridges used for the extraction of

nine common haloacetic acids (HAA9) from water samples. The HAA9 group includes

monochloroacetic acid (MCAA), monobromoacetic acid (MBAA), dichloroacetic acid (DCAA),

dibromoacetic acid (DBAA), trichloroacetic acid (TCAA), tribromoacetic acid (TBAA),

bromochloroacetic acid (BCAA), bromodichloroacetic acid (BDCAA), and chlorodibromoacetic

acid (CDBAA).

Performance Comparison of SPE Cartridges for
Haloacetic Acid Analysis
The selection of an appropriate SPE cartridge is critical for achieving high recovery and

reproducibility in HAA analysis. The performance of several common SPE sorbents is

summarized in the table below. It is important to note that performance can vary based on the

specific sample matrix, analytical instrumentation, and subtle variations in the experimental

protocol.
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SPE
Cartridge
Sorbent

Target
Analytes

Sample
Matrix

Average
Recovery
(%)

Relative
Standard
Deviation
(RSD) (%)

Reference

Silia-SAX

(Strong Anion

Exchange)

HAA9
Drinking

Water
69.2 - 108.2 2.5 - 12.5 [1][2][3]

Agilent Bond

Elut SAX

(Strong Anion

Exchange)

HAA9
Reagent

Water
82.5 - 116.5 < 3.5 [4]

Strata™-X

(Polymeric

Reversed-

Phase)

HAA9
Drinking

Water
50 - 120 ≤ 20

LiChrolut EN

(Polystyrene-

Divinylbenze

ne)

HAA5

(MCAA,

DCAA,

TCAA,

MBAA,

DBAA)

Drinking

Water

>80 for DCAA

and TCAA
Not Specified [5]

Oasis WAX

(Mixed-Mode

Anion

Exchange)

HAA9
Drinking

Water

>90 (approx.

65 for MCAA

and MBAA)

Not Specified [6]

Hydrophilic-

Lipophilic

Balanced

(HLB)

Wide range

of analytes

(general

purpose)

Aqueous

samples

Generally

high

recoveries

reported

Not Specified [7][8][9][10]

C18

(Reversed-

Phase)

General

purpose for

non-polar

compounds

Aqueous

samples

Variable for

polar

compounds

like HAAs

Not Specified [11][12][13]
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Detailed Experimental Protocols
The following are generalized experimental protocols for HAA analysis using different types of

SPE cartridges, compiled from various studies. Researchers should optimize these methods for

their specific application and instrumentation.

1. Strong Anion Exchange (SAX) SPE (e.g., Silia-SAX, Agilent Bond Elut SAX)

This is a common and effective method for the extraction of acidic compounds like HAAs.

Sorbent Chemistry: Typically a silica-based sorbent with a quaternary ammonium functional

group (e.g., Trimethyl ammonium chloride).

Methodology:

Conditioning: Condition the cartridge with 10 mL of methanol, followed by 10 mL of

reagent water.[4] Do not allow the cartridge to dry.

Sample Loading: Adjust the pH of a 50 mL water sample to 5.0 ± 0.5 with sulfuric acid.[4]

Pass the sample through the cartridge at a flow rate of 3-5 mL/min.

Washing: Wash the cartridge with a specific reagent to remove interferences. This step

may vary depending on the specific method (e.g., EPA Method 552.3).

Elution: Elute the HAAs with 4 mL of a 10% sulfuric acid in methanol solution at a rate of

1.5 mL/min.[4] Other elution solvents like 10 mM NaOH have also been used.[14]

Post-Elution: The eluted sample, which contains the HAAs as methyl esters after

derivatization, is then typically neutralized (e.g., with saturated sodium bicarbonate) and

analyzed by Gas Chromatography with an Electron Capture Detector (GC-ECD).[4]

2. Polymeric Reversed-Phase SPE (e.g., Strata™-X, Polystyrene-Divinylbenzene)

These sorbents offer retention for a broader range of compounds and are stable over a wide

pH range.

Sorbent Chemistry: Highly cross-linked polystyrene-divinylbenzene (PS-DVB) polymer.
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Methodology:

Conditioning: Condition the cartridge (e.g., 200 mg, 3 mL) with 3 mL of acetonitrile (MeCN)

followed by 3 mL of ultrapure water at pH 1.0.

Sample Loading: Acidify 250 mL of the water sample to pH 1.0 with sulfuric acid. Pass the

sample through the cartridge at a flow rate of 5 mL/min.

Drying: After loading, dry the cartridge under vacuum for 10 minutes to remove excess

water.

Elution: Elute the HAAs with 2 mL of MeCN.

Post-Elution: The eluate can be directly analyzed by Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS).

3. Hydrophilic-Lipophilic Balanced (HLB) SPE

HLB sorbents are versatile as they can retain a wide range of compounds from polar to non-

polar.[9]

Sorbent Chemistry: A copolymer of a hydrophilic monomer (e.g., N-vinylpyrrolidone) and a

lipophilic monomer (e.g., divinylbenzene).[9]

Methodology:

Conditioning: Condition the cartridge with methanol followed by water. A key advantage of

some HLB cartridges is their water-wettable nature, which can sometimes allow for the

elimination of the conditioning and equilibration steps.

Sample Loading: Load the pre-treated (e.g., acidified) water sample.

Washing: Wash the cartridge with a weak organic solvent in water to remove

interferences.

Elution: Elute the HAAs with a stronger organic solvent like methanol or acetonitrile.
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Post-Elution: The eluate is typically concentrated and then analyzed by LC-MS/MS or GC

after derivatization.

Visualizing the SPE Workflow
The following diagram illustrates a typical workflow for the solid-phase extraction of haloacetic

acids from a water sample.

Sample Preparation

Solid-Phase Extraction Analysis

Water Sample Acidify Sample
(e.g., to pH < 2)

2. Load Sample1. Condition Cartridge
(e.g., Methanol, Water)

3. Wash Cartridge
(Remove Interferences)

4. Elute Analytes
(e.g., Methanol/MeCN)

Derivatization
(for GC analysis)

Instrumental Analysis
(GC-ECD or LC-MS/MS)

Click to download full resolution via product page

A generalized workflow for the analysis of Haloacetic Acids using Solid-Phase Extraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.researchgate.net/publication/6858193_Determination_of_trace_haloacetic_acids_in_drinking_water_using_ion_chromatography_coupled_with_solid_phase_extraction
https://pubmed.ncbi.nlm.nih.gov/21766475/
https://pubmed.ncbi.nlm.nih.gov/21766475/
https://www.sepscience.com/analytix-drugs-of-abuse-analysis-with-new-hlb-solid-phase-extraction-96-well-plates-6616
https://www.sepscience.com/analytix-drugs-of-abuse-analysis-with-new-hlb-solid-phase-extraction-96-well-plates-6616
https://www.hawach.com/spe-cartridges/polymeric-hlb-spe-cartridges.html
https://www.elementlabsolutions.com/uk/chromatography-blog/post/the-benefits-of-using-hydrophilic-lipophilic-balance-hlb-in-spe
https://www.specartridge.com/polymeric-hlb-spe-cartridges/
https://www.specartridge.com/description-of-extraction-principle-main-features-and-technical-characteristics-of-c18-spe-cartridges/
https://www.ars.usda.gov/ARSUserFiles/60820000/Manuscripts/1997/Man458.pdf
https://www.biotech.cornell.edu/core-facilities-brc/facilities/proteomics-metabolomics-facility/protocols/c18-cartridge-solid-phase
https://www.biotech.cornell.edu/core-facilities-brc/facilities/proteomics-metabolomics-facility/protocols/c18-cartridge-solid-phase
https://digitalcommons.memphis.edu/cgi/viewcontent.cgi?article=4422&context=etd
https://www.benchchem.com/product/b083110#performance-evaluation-of-different-spe-cartridges-for-heaa
https://www.benchchem.com/product/b083110#performance-evaluation-of-different-spe-cartridges-for-heaa
https://www.benchchem.com/product/b083110#performance-evaluation-of-different-spe-cartridges-for-heaa
https://www.benchchem.com/product/b083110#performance-evaluation-of-different-spe-cartridges-for-heaa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

